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Introduction
Xanthiside, a heterocyclic glucoside identified from the fruits of Xanthium species, particularly

Xanthium strumarium, remains a molecule of significant interest yet limited exploration within

the scientific community.[1][2][3] Despite the long-standing use of Xanthium strumarium in

traditional medicine for a variety of ailments, including inflammatory conditions, scientific

investigation into its individual components is still in its nascent stages.[1][3] This technical

guide provides a comprehensive review of the currently available literature on xanthiside,

highlighting its chemical properties while underscoring the critical gaps in our understanding of

its biological activities and mechanisms of action.

Chemical Properties
Xanthiside is chemically identified as (8,8-Dimethyl-3,5-dioxo-3,4,5,8-tetrahydro-2H-1,4-

benzothiazin-7-yl)methyl β-D-glucopyranoside.[1] Its fundamental chemical and physical

properties are summarized in the table below.
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Property Value/Description Reference

CAS Number 866366-86-1 [1][2]

Molecular Formula C₁₇H₂₃NO₈S

Molecular Weight 401.43 g/mol [1]

Class Heterocyclic Glucoside [2]

Appearance Solid [4]

Botanical Source
Fruits of Xanthium pungens

and Xanthium strumarium

Biological Activities and Current Research Gaps
While extracts of Xanthium strumarium have demonstrated a wide range of pharmacological

effects, including anti-inflammatory, antioxidant, and anti-cancer activities, specific data on the

biological activities of isolated xanthiside are conspicuously absent from the current scientific

literature.[3] Preliminary reports suggest potential anti-inflammatory and antioxidant effects for

xanthiside, but these claims are not yet substantiated by quantitative data such as IC₅₀ or

EC₅₀ values from specific assays.[1]

A significant challenge in the study of xanthiside is the lack of published, detailed experimental

protocols for its isolation, purification, and subsequent biological evaluation. This scarcity of

methodological information hinders the ability of researchers to independently verify and build

upon preliminary findings.

Mechanism of Action: An Unexplored Frontier
To date, there are no published studies that elucidate the mechanism of action of xanthiside.

Consequently, the signaling pathways that may be modulated by this compound remain entirely

unknown. The broader therapeutic potential of xanthine derivatives, a class to which

xanthiside is related, has been explored, with activities including adenosine receptor

antagonism and phosphodiesterase inhibition.[5] However, it is crucial to emphasize that these

are general activities of the broader chemical class and have not been specifically

demonstrated for xanthiside.
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Future Directions and Conclusion
The current body of scientific literature on xanthiside presents a molecule with potential but a

significant lack of concrete evidence. For researchers and drug development professionals,

xanthiside represents an untapped resource with the promise of novel therapeutic

applications, particularly in the realms of inflammation and oxidative stress-related diseases.

To unlock this potential, future research must prioritize the following:

Development and publication of robust and reproducible isolation and purification protocols

for xanthiside.

Systematic in vitro and in vivo screening to determine its biological activities, including

quantitative assessment of its anti-inflammatory, antioxidant, and cytotoxic effects.

In-depth mechanistic studies to identify the molecular targets and signaling pathways

modulated by xanthiside.

Without dedicated and rigorous scientific inquiry into these areas, xanthiside will remain an

enigmatic compound, and its potential contributions to medicine will go unrealized. This guide

serves as a call to the scientific community to address these knowledge gaps and fully explore

the therapeutic promise of this unique natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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